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Chemical Identification and Properties

Dichloronitromethane is a simple nitroalkane with the molecular formula CHCl₂NO₂ [1]. The following

table summarizes its key identifiers and physicochemical properties, which are relevant for handling and

experimental design.

Property Value

CAS Registry Number 7119-89-3 [1] [2] [3]

IUPAC Name dichloronitromethane [1] [3]

Molecular Mass 129.93 g/mol [3]

Water Solubility 17150 mg/L @ 20°C, pH 7 [3]

Vapor Pressure 467,000 mPa @ 20°C [3]

Soil Degradation (DT₅₀) 0.71 days (aerobically) [3]

Key characteristics from this data include its high water solubility and high volatility, indicating that

special precautions are needed to prevent inhalation and evaporation during experiments. Its rapid
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degradation in soil (half-life of about 17 hours) suggests it is non-persistent in the environment [3].

Synthesis and Environmental Context

The primary historical synthesis route for dichloronitromethane is through the hydrolysis of specific acid

chlorides or ethyl esters [4].

The workflow for this synthesis can be visualized as follows:

Start: Chloro- or 
 Dichloronitroacetic Acid

Reaction: Convert to
Acid Chloride or Ethyl Ester

Process: Hydrolysis

Product: Dichloronitromethane

Click to download full resolution via product page

A major context in which dichloronitromethane is studied is as a transformation product and metabolite

of the fumigant chloropicrin. It is formed in soil and has been detected in groundwater, classifying it as a

possible groundwater pollutant [3].

Considerations for Researchers

Based on the available data, here are key points for professionals considering work with this compound:
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Toxicology Data Gap: The search results revealed a significant lack of toxicological and

ecotoxicological data. No values for mammalian acute oral LD₅₀ or ecotoxicity for birds, earthworms,
or bees were available in the sources consulted [3]. Primary toxicological literature should be

consulted before any laboratory work.
Handling and Safety: Due to its high volatility, all work should be conducted in a well-ventilated
fume hood to prevent vapor inhalation [3]. Its high solubility also suggests a potential for dermal
exposure, requiring appropriate personal protective equipment (PPE) like gloves.

Research Context: Current scientific knowledge treats it primarily as an environmental metabolite.
Research into its applications would be exploratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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